Cas no 957061-08-4 (4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester)

• Product Name: 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester
• CAS No: 957061-08-4
• MF: C₂₀H₃₂BNO₄
• MW: 361.283386230469
• MDL: MFCD09258654
• CID: 802735
• PubChem ID: 44119398
• Update Time: 2025-06-11

4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol
• 1-piperidin-1-yl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propan-2-ol
• 1-Piperidineethanol, a-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]-
• 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester
• 957061-08-4
• A858908
• 4-(2-Hydroxy-3-piperidin-1-ylpropoxy)benzeneboronic acid, pinacol ester
• BS-22648
• SCHEMBL1376737
• DTXSID70657202
• 1-(Piperidin-1-yl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propan-2-ol
• 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid pinacol ester
• AKOS015999776
• CS-0174559
• 4-(2-Hydroxy-3-piperidin-1-ylpropoxy)benzeneboronic acid,pinacol ester
• MFCD09258654
• DB-348548

• MDL： MFCD09258654
• Inchi： 1S/C20H32BNO4/c1-19(2)20(3,4)26-21(25-19)16-8-10-18(11-9-16)24-15-17(23)14-22-12-6-5-7-13-22/h8-11,17,23H,5-7,12-15H2,1-4H3
• InChI Key： RFBSFMCUMYXPID-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCC(CN2CCCCC2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 361.24200
• Monoisotopic Mass: 361.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Density: 1.1
• Melting Point: Not available
• Boiling Point: 508.7°Cat760mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.534
• PSA: 51.16000
• LogP: 2.14930
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester

Recent Advances in the Study of 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester (CAS: 957061-08-4)

The compound 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester (CAS: 957061-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This boronic acid derivative, characterized by the presence of a piperidine moiety and a pinacol ester group, has shown promise in various biochemical and pharmacological contexts. Recent studies have focused on its synthesis, characterization, and biological evaluation, shedding light on its mechanism of action and potential utility in drug development.

One of the key areas of research involving this compound is its role as a proteasome inhibitor. The proteasome, a critical component of the ubiquitin-proteasome system, is a validated target for cancer therapy. Preliminary investigations have demonstrated that 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester exhibits inhibitory activity against the 20S proteasome, with a mechanism akin to other boronic acid-based inhibitors such as bortezomib. The compound's ability to form reversible covalent bonds with the proteasome's active sites has been confirmed through crystallographic studies, highlighting its potential as a lead compound for the development of novel anticancer agents.

In addition to its proteasome inhibitory properties, recent studies have explored the compound's applications in targeted drug delivery systems. The boronic acid moiety enables the formation of dynamic covalent bonds with diols, a feature that has been exploited for the development of glucose-responsive drug carriers. Researchers have successfully conjugated this compound with polymeric nanoparticles, demonstrating its utility in creating smart drug delivery systems that respond to physiological glucose levels. This innovation holds particular promise for the treatment of diabetes and other metabolic disorders, where precise control over drug release is crucial.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester have revealed favorable bioavailability and tissue distribution profiles. In vivo studies using rodent models have shown that the compound achieves therapeutic concentrations in target tissues with minimal off-target effects. These findings underscore its potential as a viable candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity, areas that are currently under active investigation.

The synthetic routes to 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester have also been refined in recent years. Advances in boronic acid chemistry have enabled more efficient and scalable synthesis of this compound, with improved yields and purity. These developments are critical for ensuring a reliable supply of the compound for both research and potential clinical applications. Moreover, the availability of high-quality synthetic material has facilitated more detailed structure-activity relationship (SAR) studies, which are essential for the rational design of next-generation derivatives with enhanced properties.

In conclusion, 4-(2-Hydroxy-3-(piperidin-1-yl)propoxy)phenylboronic acid, pinacol ester represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its dual functionality as a proteasome inhibitor and a component of smart drug delivery systems positions it as a valuable tool for both basic research and therapeutic development. Ongoing studies are expected to further elucidate its full potential and address remaining challenges, paving the way for its eventual translation into clinical applications.